2-(2,4-difluorophenyl)-N-((6-(1-methyl-1H-pyrazol-5-yl)pyridin-3-yl)methyl)acetamide

• IUPAC Name: 2-(2,4-difluorophenyl)-N-[[6-(2-methylpyrazol-3-yl)pyridin-3-yl]methyl]acetamide
• InChI: InChI=1S/C18H16F2N4O/c1-24-17(6-7-23-24)16-5-2-12(10-21-16)11-22-18(25)8-13-3-4-14(19)9-15(13)20/h2-7,9-10H,8,11H2,1H3,(H,22,25)
• InChI Key: WDYSGWLIBXDDHD-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=CC=N1)C2=NC=C(C=C2)CNC(=O)CC3=C(C=C(C=C3)F)F
• Molecular Formula: C18H16F2N4O
• Molecular Weight: 342.3 g/mol

Description

2-(2,4-difluorophenyl)-N-((6-(1-methyl-1H-pyrazol-5-yl)pyridin-3-yl)methyl)acetamide is a useful research compound. Its molecular formula is C18H16F2N4O and its molecular weight is 342.35. The purity is usually 95%.
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Scientific Research Applications

Coordination Complexes and Antioxidant Activity

Research has explored the synthesis and characterization of pyrazole-acetamide derivatives and their coordination complexes with Co(II) and Cu(II) ions. These complexes have been studied for their structural properties and antioxidant activities, showcasing their potential in materials science and medicinal chemistry (Chkirate et al., 2019).

Corrosion Inhibition

A study focused on the synthesis of 2-(alkylsulfanyl)-N-(pyridin-2-yl) acetamide derivatives and their evaluation as corrosion inhibitors. This research indicates the applicability of such compounds in protecting metals against corrosion, which is crucial for industrial applications (Yıldırım & Cetin, 2008).

Oxidation Reactivity

The chemical oxidation of 2-(pyridin-2-yl)-N,N-diphenylacetamides has been investigated, revealing various reactivity channels. This study contributes to the field of organic synthesis, offering insights into the reactivity patterns of such compounds (Pailloux et al., 2007).

Ligand-Protein Interactions and Photovoltaic Efficiency

Research on benzothiazolinone acetamide analogs has included spectroscopic and quantum mechanical studies, ligand-protein interactions, and modeling of photovoltaic efficiency. These compounds show promise in the development of dye-sensitized solar cells (DSSCs) and as potential therapeutics (Mary et al., 2020).

Anticancer Activity

Fluoro-substituted benzo[b]pyran compounds have been synthesized and evaluated for their anticancer activity, particularly against lung cancer. This demonstrates the potential of such compounds in medicinal chemistry and oncology research (Hammam et al., 2005).